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Compound of Interest

Compound Name: 2-Bromopropane-d7

Cat. No.: B113470

An In-depth Technical Guide to 2-
Bromopropane-d7

This guide provides comprehensive technical information on 2-Bromopropane-d7, a
deuterated isotopologue of 2-bromopropane. It is intended for researchers, scientists, and
professionals in drug development and other scientific fields who utilize labeled compounds in
their work. This document outlines its key properties, potential applications, and an illustrative
experimental workflow.

Core Properties

2-Bromopropane-d7, also known as Isopropyl-d7 bromide, is a saturated haloalkane where all
seven hydrogen atoms have been replaced with deuterium. This isotopic labeling makes it a
valuable tool in various scientific studies, including reaction mechanism elucidation and as an
internal standard in mass spectrometry.

Table 1: Physicochemical Properties of 2-Bromopropane-d7
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Property Value References
CAS Number 39091-63-9 (11121131141
Molecular Weight 130.03 g/mol [1112][3][5]

Isopropyl-d7 bromide,

Alternate Names Perdeuterioisopropyl Bromide [21[31[4]
d7

Linear Formula (CD3)2CDBr [11[3]

Chemical Formula C3D7Br [2][4]

Unlabeled CAS Number 75-26-3 [6]

Experimental Protocols

While specific experimental protocols are highly dependent on the application, a general
methodology for the use of 2-Bromopropane-d7 as an alkylating agent in organic synthesis is
outlined below. This protocol is illustrative and should be adapted based on the specific
substrate and reaction conditions.

General Procedure for Isopropylation using 2-Bromopropane-d7:

o Reaction Setup: A reaction vessel is charged with a suitable solvent (e.g., tetrahydrofuran,
acetonitrile) and the substrate to be alkylated. The vessel is then flushed with an inert gas
(e.g., argon or nitrogen) and cooled to an appropriate temperature.

o Deprotonation: A base (e.g., sodium hydride, lithium diisopropylamide) is added to the
reaction mixture to deprotonate the substrate, generating a nucleophile.

o Alkylation: 2-Bromopropane-d7 is added to the reaction mixture. The reaction is stirred for a
specified period, allowing the nucleophilic substitution to occur, thereby introducing the
deuterated isopropy! group.

e Quenching and Workup: The reaction is quenched by the addition of a proton source (e.g.,
water, saturated ammonium chloride solution). The organic product is then extracted with a
suitable solvent.
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o Purification: The crude product is purified using standard techniques such as column
chromatography to yield the desired deuterated product.

lllustrative Experimental Workflow

The following diagram illustrates a generalized workflow for a chemical synthesis experiment
utilizing 2-Bromopropane-d7 as a reagent. This visualization provides a clear, step-by-step
representation of the experimental process from preparation to final analysis.
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Caption: A generalized workflow for chemical synthesis using 2-Bromopropane-d7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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